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Compound of Interest

Compound Name: JINJ-42226314

Cat. No.: B3013566

For immediate release

This document provides essential guidance on the proper disposal procedures for the research
compound JNJ-42226314. The information is intended for researchers, scientists, and drug
development professionals to ensure safe handling and disposal in a laboratory setting.

Summary of Key Information

While a specific Safety Data Sheet (SDS) for INJ-42226314 is not publicly available, the
following information has been compiled from supplier data and general laboratory safety
guidelines. It is crucial to handle this compound with care and to consult your institution's
Environmental Health and Safety (EHS) department for specific disposal protocols.
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Property Data

[1-(4-Fluorophenyl)indol-5-yl]-[3-[4-(thiazole-2-

Chemical Name _ _ o
carbonyl)piperazin-1-ylJazetidin-1-ylimethanone

Molecular Formula C26H24FN502S

Known Solvents Soluble in Dimethyl sulfoxide (DMSO).[1][2][3]

Powder: -20°C for 3 years. In solvent: -80°C for

Storage Conditions
1 year.[1]

Not officially classified. In the absence of a
Hazard Classification specific SDS, it should be treated as a

potentially hazardous chemical.

Experimental Protocols: Disposal Procedures

The following step-by-step procedures are based on general best practices for the disposal of
research chemicals where a specific SDS is unavailable.

2.1. Risk Assessment:

Before handling JNJ-42226314 for disposal, a thorough risk assessment should be conducted.
This should consider the unknown toxicological properties of the compound.

2.2. Personal Protective Equipment (PPE):

Standard laboratory PPE should be worn at all times. This includes:
o Safety goggles

o Chemical-resistant gloves (such as nitrile)

» Alab coat

2.3. Disposal of Solid (Neat) JNJ-42226314:

e Segregation: Do not mix JNJ-42226314 with other chemical waste unless instructed to do so
by your EHS department.
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Labeling: Securely label a dedicated waste container with "JNJ-42226314 Waste" and any
other identifiers required by your institution.

Collection: Carefully transfer any unused or waste solid JNJ-42226314 into the labeled
container.

Storage: Store the waste container in a designated, secure area for hazardous chemical
waste pickup.

Disposal Request: Arrange for disposal through your institution's hazardous waste
management program.

2.4. Disposal of INJ-42226314 in DMSO Solution:

Do Not Dispose Down the Drain: DMSO solutions containing dissolved chemicals should
never be poured down the sink.[4][5]

Segregation: Collect INJ-42226314 in DMSO solutions in a dedicated, sealed, and properly
labeled waste container. The label should clearly indicate "INJ-42226314 in DMSO" and the
approximate concentration.

Waste Compatibility: Ensure the waste container is compatible with DMSO.

Storage: Store the container in a designated hazardous waste storage area, away from
incompatible materials.

Disposal Request: Arrange for disposal through your institution's hazardous waste
management program.[4]

Visualized Disposal Workflow

The following diagram illustrates the general decision-making process for the disposal of JINJ-
42226314.
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(Start: INJ-42226314 Waste)

Is the waste solid or in solution?

Solid JNJ-42226314 JNJ-42226314 in DMSO Solution

Label container: Label container:
'INJ-42226314 Waste' 'INJ-42226314 in DMSO'

Store in designated
hazardous waste area

Contact EHS for pickup and disposal

Click to download full resolution via product page
Caption: Disposal workflow for INJ-42226314.

Disclaimer: This information is intended as a general guide. Always prioritize your institution's
specific safety and disposal protocols. Consult with your Environmental Health and Safety
department for definitive guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of INJ-42226314: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3013566#jnj-42226314-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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